Cas no 2167925-71-3 (4-chloro-1H-indole-3-sulfonamide)

• Product Name: 4-chloro-1H-indole-3-sulfonamide
• CAS No: 2167925-71-3
• MF: C₈H₇ClN₂O₂S
• MW: 230.671379327774
• CID: 6138560
• PubChem ID: 165509098
• Update Time: 2025-06-22

4-chloro-1H-indole-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1H-indole-3-sulfonamide
• EN300-1275596
• 2167925-71-3

• Inchi： 1S/C8H7ClN2O2S/c9-5-2-1-3-6-8(5)7(4-11-6)14(10,12)13/h1-4,11H,(H2,10,12,13)
• InChI Key： KCMMHFBXPSVQGQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C(=CN2)S(N)(=O)=O

Computed Properties

• Exact Mass: 229.9916763g/mol
• Monoisotopic Mass: 229.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 84.3Ų

Additional information on 4-chloro-1H-indole-3-sulfonamide

Comprehensive Overview of 4-Chloro-1H-indole-3-sulfonamide (CAS No. 2167925-71-3): Properties, Applications, and Research Insights

4-Chloro-1H-indole-3-sulfonamide (CAS 2167925-71-3) is a specialized sulfonamide derivative with a unique indole backbone, attracting significant attention in pharmaceutical and agrochemical research. This compound's molecular structure combines a chloro-substituted indole core with a sulfonamide functional group, enabling diverse reactivity and biological interactions. Recent studies highlight its potential as a enzyme inhibitor scaffold, particularly in targeting carbonic anhydrase isoforms, a hot topic in drug discovery for metabolic disorders.

The growing interest in heterocyclic sulfonamides like 4-chloro-1H-indole-3-sulfonamide aligns with current trends in fragment-based drug design (FBDD). Researchers are exploring its structure-activity relationships (SAR) to optimize selective binding affinity, addressing frequent search queries such as "sulfonamide-based kinase inhibitors" or "indole derivatives in cancer therapy." Its modifiable sulfonamide moiety allows for tailored derivatization, making it valuable for high-throughput screening libraries.

From a synthetic chemistry perspective, CAS 2167925-71-3 serves as a versatile building block for multi-step organic synthesis. Its electron-rich indole ring facilitates electrophilic substitutions, while the sulfonamide group offers hydrogen-bonding capabilities—critical features for molecular recognition in medicinal chemistry. Industry professionals often search for "chloroindole sulfonamide solubility" or "stability under physiological conditions," reflecting practical formulation challenges.

Environmental and green chemistry applications are emerging for this compound. Its potential as a biodegradable intermediate aligns with the sustainable synthesis trend, frequently discussed in forums about eco-friendly pharmaceuticals. Analytical methods like HPLC-MS and NMR spectroscopy are essential for characterizing its purity, a common concern for buyers searching "CAS 2167925-71-3 analytical standards."

In material science, the π-conjugated system of 4-chloro-1H-indole-3-sulfonamide shows promise for organic semiconductors. This connects with trending searches on "indole-based conductive polymers" and "sulfonamide dopants for OLEDs." The compound's thermal stability (>200°C) and crystallinity make it suitable for thin-film deposition studies.

Regulatory compliance remains a key focus area. While not classified as hazardous, proper handling protocols for sulfonamide compounds are often searched in relation to laboratory safety guidelines. The compound's ECHA registration status and REACH compliance data are frequently requested by industrial users.

Ongoing clinical research explores 4-chloro-1H-indole-3-sulfonamide's role in neuroinflammatory pathways, correlating with popular queries about "sulfonamides in neurodegenerative diseases." Its ability to cross the blood-brain barrier (BBB) makes it a candidate for CNS-targeted drug development, a rapidly growing sector in biopharma.

For synthetic biologists, this compound's biosynthetic potential via engineered microbial pathways is gaining traction—addressing search trends like "indole alkaloid biosynthesis optimization." Patent analysis reveals increasing IP activity around derivatives of CAS 2167925-71-3, particularly in combination therapies for metabolic diseases.